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Compound of Interest

Compound Name: Rubidium chromate

Cat. No.: B082947 Get Quote

For scientists and professionals in drug development and research, a detailed understanding of

the properties of chemical compounds is paramount. This guide provides a comprehensive

comparison of rubidium chromate (Rb₂CrO₄) and potassium chromate (K₂CrO₄), focusing on

their chemical, physical, and structural properties to inform their application in various

experimental settings.

Physicochemical Properties: A Tabulated
Comparison
The fundamental properties of rubidium chromate and potassium chromate are summarized

below, highlighting the key differences and similarities.
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Property
Rubidium Chromate
(Rb₂CrO₄)

Potassium Chromate
(K₂CrO₄)

Molecular Formula CrO₄Rb₂ K₂CrO₄

Molar Mass 286.93 g/mol [1] 194.19 g/mol [2]

Appearance
Yellow to yellow-green powder

or crystals[3][4]

Yellow, odorless crystalline

solid[2][5]

Density 3.518 g/mL at 25 °C[1] 2.732 g/cm³[6]

Melting Point Not available 968 °C[6]

Boiling Point Not available 1000 °C[6]

Solubility in Water
Soluble (quantitative data not

readily available)

629 g/L at 20 °C, 792 g/L at

100 °C[5][7]

Structural and Thermal Stability
Crystal Structure:

Both rubidium chromate and potassium chromate belong to the orthorhombic crystal system.

The common form of potassium chromate is β-K₂CrO₄, which transitions to an α-form at

temperatures above 666 °C.[8] The crystal structure of rubidium chromate has been reported

with the space group P m c n and lattice parameters a = 6.301 Å, b = 10.725 Å, and c = 7.999

Å.

Thermal Stability:

While specific decomposition temperatures for rubidium chromate are not readily available, a

general trend exists for alkali metal chromates and dichromates. The thermal stability of salts

with large, polyatomic anions generally increases down the group in the periodic table.[9] This

is attributed to the decreasing polarizing power of the larger alkali metal cation, which leads to

a more stable salt.[9] Therefore, rubidium chromate is expected to be more thermally stable

than potassium chromate. Potassium chromate melts at 968 °C and boils at 1000 °C, with

decomposition occurring at higher temperatures.[6][10] The expected decomposition products
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for both chromates upon strong heating are the respective alkali metal oxide, chromium(III)

oxide, and oxygen.

Group 1 Cations

Properties
Potassium (K⁺) Rubidium (Rb⁺)

Increasing Ionic Radius Decreasing Polarizing Power
leads to

Increasing Thermal Stability
results in

Click to download full resolution via product page

Caption: Relationship between cation properties and thermal stability of alkali metal chromates.

Chemical Reactivity and Solubility
Both rubidium chromate and potassium chromate are strong oxidizing agents.[3][10] They are

incompatible with strong reducing agents, combustible materials, and acids.[2] The chromate

ion (CrO₄²⁻) is responsible for the characteristic yellow color of their solutions.

Potassium chromate is highly soluble in water, and its solubility increases with temperature.[5]

[7] Rubidium chromate is also soluble in water, with the dissolution process represented by

the equation:

Rb₂CrO₄(s) → 2Rb⁺(aq) + CrO₄²⁻(aq)

While quantitative solubility data for rubidium chromate is not as readily available, its solubility

is a key characteristic.

Experimental Protocols
Determination of Thermal Stability by Thermogravimetric Analysis (TGA):

A generalized protocol for comparing the thermal stability of metal chromates involves using a

thermogravimetric analyzer.

Sample Preparation: A small, accurately weighed sample (5-10 mg) of the chromate salt is

placed in an inert crucible (e.g., alumina or platinum).
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Instrumentation Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen or

argon) to provide a non-reactive atmosphere.

Heating Program: The sample is heated at a controlled rate (e.g., 10 °C/min) over a specified

temperature range (e.g., from ambient to 1200 °C).

Data Analysis: The change in mass of the sample is recorded as a function of temperature.

The onset temperature of mass loss indicates the beginning of decomposition.

This method allows for a direct comparison of the temperatures at which rubidium chromate
and potassium chromate begin to decompose, providing quantitative data on their relative

thermal stabilities.
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Instrument Setup

Analysis

1. Weigh Sample (5-10 mg)

2. Place in Inert Crucible

3. Load into TGA

4. Purge with Inert Gas

5. Heat at Controlled Rate

6. Record Mass vs. Temperature

7. Determine Decomposition Temp.

Click to download full resolution via product page

Caption: Generalized workflow for Thermogravimetric Analysis (TGA) of chromate salts.

Safety and Handling
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Both rubidium chromate and potassium chromate are hazardous materials and should be

handled with appropriate safety precautions. They are classified as carcinogens and are toxic.

[2][11] Both are strong oxidizers and can cause fires or violent reactions upon contact with

combustible materials.[2][11] Personal protective equipment, including gloves, safety glasses,

and respiratory protection, should be used when handling these compounds.

Applications in Research
Due to their properties as oxidizing agents and sources of chromate ions, both compounds find

use in various research applications:

Analytical Chemistry: Potassium chromate is used as an indicator in precipitation titrations

with silver nitrate.[8] Rubidium chromate also serves as a reagent in analytical techniques.

[3]

Synthesis: Both are used in the synthesis of other chromium-containing compounds.

Materials Science: Rubidium chromate is employed in the production of specialty glasses

and ceramics.[3]

The choice between rubidium chromate and potassium chromate will depend on the specific

requirements of the experiment, such as the need for a higher thermal stability (favoring

rubidium chromate) or a well-characterized and more economical option (favoring potassium

chromate).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK519246/
https://www.ncbi.nlm.nih.gov/books/NBK519246/
https://pubchem.ncbi.nlm.nih.gov/compound/Rb2-_Cr-O4
https://cymitquimica.com/cas/13446-72-5/
https://www.guidechem.com/dictionary/en/13446-72-5.html
https://www.americanelements.com/rubidium-chromate-13446-72-5
https://www.sigmaaldrich.com/US/en/product/aldrich/400599
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Thermal_Stability_of_Metal_Chromates.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Rubidium-chromate
https://www.benchchem.com/product/b082947#rubidium-chromate-vs-potassium-chromate-properties
https://www.benchchem.com/product/b082947#rubidium-chromate-vs-potassium-chromate-properties
https://www.benchchem.com/product/b082947#rubidium-chromate-vs-potassium-chromate-properties
https://www.benchchem.com/product/b082947#rubidium-chromate-vs-potassium-chromate-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082947?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

